Cas no 1017779-49-5 (4-(Difluoromethoxy)-2-fluorobenzonitrile)

4-(Difluoromethoxy)-2-fluorobenzonitrile is a fluorinated aromatic compound featuring both difluoromethoxy and cyano functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring enhanced metabolic stability and lipophilicity. The difluoromethoxy group contributes to improved bioavailability and resistance to oxidative degradation, while the fluorobenzonitrile moiety offers versatility in further functionalization. This compound is characterized by high purity and stability under standard handling conditions, making it suitable for precision applications in medicinal chemistry and material science. Its well-defined reactivity profile ensures consistent performance in cross-coupling and nucleophilic substitution reactions.

4-(Difluoromethoxy)-2-fluorobenzonitrile structure

1017779-49-5 structure

Product Name:4-(Difluoromethoxy)-2-fluorobenzonitrile

CAS No:1017779-49-5

MF:C₈H₄F₃NO

MW:187.118672370911

MDL:MFCD09832366

CID:4559247

PubChem ID:20111957

Update Time:2025-05-27

4-(Difluoromethoxy)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethoxy)-2-fluoro-benzonitrile
- 4-(difluoromethoxy)-2-fluorobenzonitrile(WXFC0597)
- 4-(Difluoromethoxy)-2-fluorobenzonitrile
- MDL： MFCD09832366
- Inchi： 1S/C8H4F3NO/c9-7-3-6(13-8(10)11)2-1-5(7)4-12/h1-3,8H
- InChI Key： OERIHGQAGTVWPN-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=C(OC(F)F)C=C1F

Computed Properties

Exact Mass: 187.02449824g/mol
Monoisotopic Mass: 187.02449824g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 33Å²

4-(Difluoromethoxy)-2-fluorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013000763-250mg	4-(Difluoromethoxy)-2-fluorobenzonitrile	1017779-49-5	97%	250mg	$499.20	2023-09-04
Alichem	A013000763-500mg	4-(Difluoromethoxy)-2-fluorobenzonitrile	1017779-49-5	97%	500mg	$823.15	2023-09-04
Alichem	A013000763-1g	4-(Difluoromethoxy)-2-fluorobenzonitrile	1017779-49-5	97%	1g	$1490.00	2023-09-04
Apollo Scientific	PC302314-1g	4-(Difluoromethoxy)-2-fluorobenzonitrile	1017779-49-5	97%	1g	£215.00	2025-02-21
Apollo Scientific	PC302314-5g	4-(Difluoromethoxy)-2-fluorobenzonitrile	1017779-49-5	97%	5g	£256.00	2023-09-01
abcr	AB264227-1 g	4-(Difluoromethoxy)-2-fluorobenzonitrile, 97%; .	1017779-49-5	97%	1g	€146.80	2023-04-27
eNovation Chemicals LLC	D772976-1g	4-(Difluoromethoxy)-2-fluorobenzonitrile	1017779-49-5	95%	1g	$185	2024-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD364013-1g	4-(Difluoromethoxy)-2-fluorobenzonitrile	1017779-49-5	95+%	1g	￥1888.0	2023-04-06
eNovation Chemicals LLC	D772976-1g	4-(Difluoromethoxy)-2-fluorobenzonitrile	1017779-49-5	95%	1g	$440	2025-02-21
abcr	AB264227-1g	4-(Difluoromethoxy)-2-fluorobenzonitrile, 97%; .	1017779-49-5	97%	1g	€153.90	2024-06-09